Cas no 20672-70-2 (b-D-Mannopyranose,1,2-O-[1-(1-methylethoxy)ethylidene]-, triacetate (9CI))

• Product Name: b-D-Mannopyranose,1,2-O-[1-(1-methylethoxy)ethylidene]-, triacetate (9CI)
• CAS No: 20672-70-2
• MF: C₁₇H₂₆O₁₀
• MW: 390.382346630096
• CID: 285024
• PubChem ID: 430143
• Update Time: 2025-04-19

b-D-Mannopyranose,1,2-O-[1-(1-methylethoxy)ethylidene]-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Mannopyranose,1,2-O-[1-(1-methylethoxy)ethylidene]-, triacetate (9CI)
• (6,7-diacetyloxy-2-methyl-2-propan-2-yloxy-5,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-b]pyran-5-yl)methyl acetate
• AC1L8OS7
• NSC268931
• NSC-268931
• DTXSID20330518
• 20672-70-2

• Inchi： 1S/C17H26O10/c1-8(2)25-17(6)26-15-14(23-11(5)20)13(22-10(4)19)12(7-21-9(3)18)24-16(15)27-17/h8,12-16H,7H2,1-6H3
• InChI Key： JCJBPCYHIVDESZ-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C2C1OC(C)(OC(C)C)O2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 390.15258
• Monoisotopic Mass: 390.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.82
• LogP: 0.65190